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Compound of Interest

Compound Name:
5-Chloro-2-hydroxy-3-

nitrobenzaldehyde

Cat. No.: B169365 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-Chloro-2-hydroxy-3-
nitrobenzaldehyde

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive safety and handling framework for 5-Chloro-2-hydroxy-
3-nitrobenzaldehyde (CAS No. 16634-90-5). Moving beyond the rigid structure of a standard

Safety Data Sheet (SDS), this document synthesizes critical safety data with practical, field-

proven insights. The protocols and explanations herein are designed to empower laboratory

professionals to work safely and effectively with this compound, grounding every

recommendation in the principles of chemical reactivity and risk mitigation.

Compound Identification and Physicochemical
Profile
5-Chloro-2-hydroxy-3-nitrobenzaldehyde is a substituted aromatic aldehyde. Its chemical

structure, featuring a phenolic hydroxyl group, a nitro group, and a chloro substituent on a

benzaldehyde core, dictates its reactivity, potential hazards, and handling requirements.

Understanding these properties is the foundation of a robust safety assessment.
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Property Value Source

CAS Number 16634-90-5 [1][2]

Molecular Formula C₇H₄ClNO₄ [1][3][4]

Molecular Weight 201.56 g/mol [1][3][4]

IUPAC Name
5-chloro-2-hydroxy-3-

nitrobenzaldehyde
[1][3]

Appearance
Light orange to Yellow to

Green powder/crystal
[2]

Melting Point 110°C [1][2]

Purity ≥98% (typical) [1]

Hazard Identification and Risk Assessment
This compound is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS). The primary hazards are related to irritation and acute toxicity.

The "Warning" signal word is applicable.[1][2]

GHS Hazard Classification
The following table summarizes the GHS hazard statements associated with 5-Chloro-2-
hydroxy-3-nitrobenzaldehyde. It is crucial to understand that these classifications are based

on aggregated data and represent potential hazards that must be mitigated through proper

handling.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://fluorochem.co.uk/product/F025137/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6599456.htm
https://fluorochem.co.uk/product/F025137/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-nitrobenzaldehyde
https://www.aceschem.com/catalog/16634-90-5.html
https://fluorochem.co.uk/product/F025137/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-nitrobenzaldehyde
https://www.aceschem.com/catalog/16634-90-5.html
https://fluorochem.co.uk/product/F025137/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-nitrobenzaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6599456.htm
https://fluorochem.co.uk/product/F025137/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6599456.htm
https://fluorochem.co.uk/product/F025137/
https://fluorochem.co.uk/product/F025137/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6599456.htm
https://www.benchchem.com/product/b169365?utm_src=pdf-body
https://www.benchchem.com/product/b169365?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-nitrobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H-Statement Hazard Class Description

H315 Skin Irritation Causes skin irritation.[1][3]

H319 Eye Irritation
Causes serious eye irritation.

[1][3]

H335 Specific Target Organ Toxicity
May cause respiratory

irritation.[1][3]

H302 Acute Toxicity (Oral) Harmful if swallowed.[3]

GHS Pictogram Visualization
The primary GHS pictogram associated with this chemical is the Exclamation Mark (GHS07),

which denotes several potential hazards.[1][5]

GHS Hazard Profile for 5-Chloro-2-hydroxy-3-nitrobenzaldehyde

GHS Pictogram

Associated Hazards

C₇H₄ClNO₄

(CAS: 16634-90-5)

GHS07
Exclamation Mark

Skin Irritant Eye Irritant Respiratory Tract Irritant Harmful if Swallowed

Click to download full resolution via product page

Caption: GHS pictogram and associated health hazards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://fluorochem.co.uk/product/F025137/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-nitrobenzaldehyde
https://fluorochem.co.uk/product/F025137/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-nitrobenzaldehyde
https://fluorochem.co.uk/product/F025137/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-nitrobenzaldehyde
https://fluorochem.co.uk/product/F025137/
https://www.safeworkaustralia.gov.au/safety-topic/hazards/chemicals/classifying-chemicals/using-ghs
https://www.benchchem.com/product/b169365?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Insights
The irritant properties of this compound can be attributed to its functional groups. The aldehyde

group can react with amine groups in proteins, while the phenolic hydroxyl and electron-

withdrawing nitro and chloro groups can modulate skin and mucosal membrane interactions,

leading to irritation. As a fine powder, it can be easily aerosolized, posing a respiratory irritation

risk if handled outside of a controlled environment.[1]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential. The primary layer is engineering

controls, supplemented by rigorous adherence to PPE protocols.

Engineering Controls
Ventilation: All handling of the solid compound, especially weighing and transfers, must be

conducted in a certified chemical fume hood to prevent inhalation of airborne dust.[6] The

causality here is straightforward: a fume hood creates a negative pressure environment,

drawing airborne particles away from the user's breathing zone.

Designated Area: A specific area of the lab should be designated for working with this and

other hazardous powdered reagents to prevent cross-contamination.

Personal Protective Equipment (PPE)
The selection of PPE is not merely a checklist; it is a system to prevent chemical contact with

the body.
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PPE Type Specification & Rationale

Hand Protection

Handle with chemical-resistant gloves (e.g.,

nitrile). Gloves must be inspected for tears or

pinholes before use.[6] Rationale: Prevents skin

contact and irritation. Proper glove removal

technique (without touching the outer surface) is

critical to avoid contaminating hands after the

experiment.[6]

Eye/Face Protection

Use safety glasses with side-shields conforming

to EN166 (EU) or ANSI Z87.1 (US) standards.[6]

Rationale: Protects against accidental splashes

or airborne dust reaching the eyes, which could

cause serious irritation.[1]

Skin/Body Protection

Wear a fully buttoned lab coat. Rationale:

Protects skin on the arms and torso from

coming into contact with spilled material.

Respiratory Protection

For situations with a high potential for

aerosolization (e.g., large-scale transfers, spill

cleanup) where a fume hood is not feasible, a

NIOSH-approved N95 dust mask or higher may

be necessary.[7] Rationale: Prevents inhalation

of the irritant powder, which can cause

respiratory tract irritation.[1]

Safe Handling, Storage, and Disposal Protocols
Laboratory Handling Workflow
Adherence to a systematic workflow minimizes the risk of exposure and contamination.
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1. Preparation
- Verify fume hood function

- Designate work area

2. Don PPE
- Inspect gloves

- Wear safety glasses & lab coat

3. Weighing & Transfer
- Perform ONLY in fume hood
- Use anti-static weigh boat

- Minimize dust creation

4. Solubilization
- Add solvent to solid slowly

- Keep container closed when not in use

5. Decontamination
- Wipe down surfaces

- Clean glassware

6. Waste Disposal
- Segregate solid & liquid waste
- Follow institutional guidelines

7. Doff PPE
- Remove gloves using proper technique

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for safe laboratory handling.
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Storage Requirements
Conditions: Store in a cool, dry, and well-ventilated place.[6][8] Keep the container tightly

closed to prevent absorption of moisture.[1][8]

Incompatibilities: Keep away from strong oxidizing and reducing agents.[8] Rationale: The

aldehyde group can be oxidized, and the nitro group can be reduced in potentially energetic

reactions.

Location: Store locked up in a designated chemical cabinet away from general laboratory

traffic.[1]

Disposal
Dispose of unused material and its container at an approved waste disposal plant.[8] Do not let

the product enter drains. Contaminated labware should be decontaminated or disposed of as

hazardous waste according to institutional and local regulations.

Emergency Procedures and First Aid
Immediate and correct response to an exposure is critical. The following protocols are based

on standard chemical first aid practices.

Emergency Response Decision Tree
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Identify Exposure Route

Immediate First Aid Actions

Exposure Event Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Continue rinsing.

Remove person to fresh air.
Keep comfortable for breathing.

Rinse mouth.
Call a POISON CENTER or doctor.

Seek Medical Advice
Show SDS to the doctor

if irritation occurs if irritation persists if feeling unwell immediately

Click to download full resolution via product page

Caption: Decision tree for first aid response to exposure.

Detailed First Aid Protocols
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1][8] If

the person feels unwell, call a POISON CENTER or doctor.[8]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[1][8] Remove any contaminated clothing and wash it before reuse.[1] If skin irritation occurs,

seek medical advice.[8]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the

eyelids.[8] Remove contact lenses if present and easy to do so. Continue rinsing.[1][8] If eye

irritation persists, get medical attention.[8]
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If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell.[6][8] Rinse

mouth with water.[8] Do NOT induce vomiting.[1]

Spill Response
For a small spill of the solid material:

Evacuate non-essential personnel and ensure the area is well-ventilated.

Wearing appropriate PPE (including respiratory protection), gently cover the spill to avoid

generating dust.

Carefully sweep or scoop the material into a labeled container for hazardous waste disposal.

Clean the affected area thoroughly with soap and water.

Do not allow the spilled material or cleanup water to enter drains.
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Safety Data Sheet: 3-Nitrobenzaldehyde. (2025-01-23). Carl ROTH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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